Laser photoacoustic spectrometry for trace gas monitoring
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9941900525
Abstract
Spectroscopic methods offer important features with respect to atmospheric trace gas monitoring. Some relevant techniques are briefly discussed. Emphasis is put on various aspects of photoacoustic spectrometry. Its basic principles and important experimental characteristics are outlined. Depending on molecular absorption cross-sections, a detection limit in the low ppbv concentration range is typically achieved without the use of any preconcentration device. In multi-component mixtures this limit may be increased owing to absorption interferences. Two photoacoustic (PA) systems have been developed and some specific applications are presented. A CO-laser PA system operating in the 5–6.5 µm wavelength range was applied to the analysis of motor vehicle exhausts. Apart from nitrogen oxides, CO2 and water vapour, ten different volatile organic compounds (VOCs) including o-, m- and p-xylene were selectively detected at parts per million by volume (ppmv) concentrations. As a second instrument, an automated CO2 laser PA system was implemented in a trailer for in situ measurements. It was applied to the detection of stack gases at a pharmaceutical plant and to air monitoring in urban and rural environments. As an example, ethene, ammonia and ozone were detected at ppbv concentrations in rural air. Finally, new aspects are discussed, in particular the introduction of CO2 isotopes as the laser medium, the design of PA Stark cells and the development of a continuously tunable high-pressure CO2 laser and of a widely tunable mid-infrared laser based on frequency mixing in a non-linear crystal. Although PA spectrometry already represents a valuable alternative to more established spectroscopic and non-spectroscopic schemes, these novel developments should further enhance its potential and versatility.
Recommended Literature
- [1] Catalytic enhancement in dissociation of nitric oxide over rhodium and nickel small-size clusters: a DFT study†
- [2] Detection of nerve gases using surface-enhanced Raman scattering substrates with high droplet adhesion†
- [3] A new urinary exosome enrichment method by a combination of ultrafiltration and TiO2 nanoparticles†
- [4] Specific pH effect for selective colorimetric assay of glutathione using anti-aggregation of label-free gold nanoparticles†
- [5] Chemistry of vegetable physiology and agriculture
- [6] Contents
- [7] A 3D metal-organic network, [Cu2(glutarate)2(4,4′-bipyridine)], that exhibits single-crystal to single-crystal dehydration and rehydration†
- [8] Fast kinetics studies of the Lewis acid–base complexation of transient stannylenes with σ- and π-donors in solution†
- [9] Decoration of boron nanoparticles on a graphene sheet for ammonia production from nitrate†
- [10] The photoluminescence of phosphine complexes of d10 metals
Journal Name：Analyst
Research Products
-
CAS no.: 125978-95-2
